Cas no 19622-69-6 (1,2,3-Propanetriol-1-14C,(S)- (9CI))

• Product name: 1,2,3-Propanetriol-1-14C,(S)- (9CI)
• CAS No: 19622-69-6
• MF: C₃H₈O₃
• MW: 92.09
• CID: 123685
• PubChem ID: 12239072

1,2,3-Propanetriol-1-14C,(S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetriol-1-14C,(S)- (9CI)
• GLYCEROL, [1,3-14C]
• Glycerol,[1,3-14c]
• 4819-41-4
• 1,2,3-Propanetriol-1,3-14C2
• DTXSID601310284
• 19622-69-6

• Inchi： InChI=1S/C3H8O3/c4-1-3(6)2-5/h3-6H,1-2H2/i1+2,2+2
• InChI Key： PEDCQBHIVMGVHV-XPULMUKRSA-N
• SMILES： O[14CH2]C(O)[14CH2]O

Computed Properties

• Exact Mass: 94.051
• Monoisotopic Mass: 94.051
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 25.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.8
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69000
• LogP: -1.66810

1,2,3-Propanetriol-1-14C,(S)- (9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• Hazardous Material Identification：
• Storage Condition：−20°C